Cas no 119816-46-5 ((3S,7aR)-3-(tert-butyl)tetrahydro-1H,3H-pyrrolo[1,2-c]oxazol-1-one)

• Product Name: (3S,7aR)-3-(tert-butyl)tetrahydro-1H,3H-pyrrolo[1,2-c]oxazol-1-one
• CAS No: 119816-46-5
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 2660778
• PubChem ID: 10866985
• Update Time: 2025-04-21

(3S,7aR)-3-(tert-butyl)tetrahydro-1H,3H-pyrrolo[1,2-c]oxazol-1-one Chemical and Physical Properties

Names and Identifiers

• (2R, 5S)-2-TERT-BUTYL-1-AZA-3-OXABICYCLO[3.3.0]OCTAN-4-ONE
• SCHEMBL25349040
• (3S,7Ar)-3-tert-butyl-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c][1,3]oxazol-1-one
• 160401-50-3
• (3S,7aR)-3-(tert-butyl)tetrahydro-1H,3H-pyrrolo[1,2-c]oxazol-1-one
• 119816-46-5

• Inchi： 1S/C10H17NO2/c1-10(2,3)9-11-6-4-5-7(11)8(12)13-9/h7,9H,4-6H2,1-3H3/t7-,9+/m1/s1
• InChI Key： FUMQATWTNPOQKF-APPZFPTMSA-N
• SMILES： O1C([C@H]2CCCN2[C@@H]1C(C)(C)C)=O

Computed Properties

• Exact Mass: 183.125928785Da
• Monoisotopic Mass: 183.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų